Cas no 2470279-22-0 (rac-tert-butyl N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate, cis)

• Product Name: rac-tert-butyl N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate, cis
• CAS No: 2470279-22-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD32711348
• CID: 5669487
• PubChem ID: 93502855
• Update Time: 2025-10-21

rac-tert-butyl N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate, cis Chemical and Physical Properties

Names and Identifiers

• 2470279-22-0
• Tert-butyl N-[(2R,3R)-2-ethynyloxolan-3-yl]carbamate
• rac-tert-butyl N-[(2R,3R)-2-ethynyloxolan-3-yl]carbamate
• EN300-27106479
• rac-tert-butyl N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate, cis

• MDL： MFCD32711348
• Inchi： 1S/C11H17NO3/c1-5-9-8(6-7-14-9)12-10(13)15-11(2,3)4/h1,8-9H,6-7H2,2-4H3,(H,12,13)/t8-,9-/m1/s1
• InChI Key： ZZYCHWANMWNDOH-RKDXNWHRSA-N
• SMILES： O1CC[C@H]([C@H]1C#C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 47.6Ų

Additional information on rac-tert-butyl N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate, cis

CAS No. 2470279-22-0: Rac-Tert-Butyl N-(2R,3R)-2-Ethynyloxolan-3-Ylcarbamate, Cis

CAS No. 2470279-22-0 is a chemically defined compound that has attracted significant attention in the field of medicinal chemistry due to its unique structural characteristics and potential biological activities. The rac-tert-butyl moiety in this molecule contributes to its stereochemical complexity, while the N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate core provides a scaffold for potential drug development. The cis configuration of the ethynyl group further enhances the molecule's reactivity and selectivity in biochemical interactions.

Recent studies have highlighted the importance of rac-tert-butyl derivatives in modulating enzyme activity and cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural frameworks exhibit promising antitumor properties by inhibiting specific kinases involved in cancer progression. This finding underscores the potential of CAS No. 2470279-22-0 as a candidate for further exploration in oncology research.

The N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate core of this compound is particularly noteworthy for its ability to interact with target proteins through hydrogen bonding and hydrophobic interactions. A 2022 study published in Organic & Biomolecular Chemistry reported that such carbamate groups can selectively bind to G-protein coupled receptors (GPCRs), which are critical targets for drug development in neurology and cardiovascular diseases. This structural feature of CAS No. 2470279-22-0 suggests its potential as a lead compound for designing novel therapeutics.

One of the key advantages of CAS No. 2470279-22-0 is its cis configuration, which influences its stereochemical behavior and biological activity. The cis arrangement of the ethynyl group enhances the molecule's ability to form stable complexes with target proteins, thereby improving its pharmacological efficacy. Researchers have also noted that the cis configuration may reduce metabolic degradation, extending the compound's half-life in vivo.

Recent advancements in synthetic chemistry have enabled the efficient preparation of CAS No. 2470279-22-0 through asymmetric catalytic methods. A 2023 paper in Advanced Synthesis & Catalysis described a novel approach using chiral phosphoric acid catalysts to achieve high enantiomeric purity in the synthesis of this compound. This method not only improves the yield but also reduces the environmental impact of the synthesis process, aligning with sustainable chemistry practices.

The rac-tert-butyl group in CAS No. 2470279-22-0 plays a crucial role in stabilizing the molecule's conformation, which is essential for its biological activity. A 2022 review in Chemical Reviews emphasized that such tert-butyl substituents can modulate the solubility and permeability of drug candidates, making them more suitable for oral administration. This property of CAS No. 2470279-22-0 could be leveraged to develop more bioavailable therapeutic agents.

Furthermore, the N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate core of CAS No. 2470279-22-0 has been shown to exhibit potential as a molecular probe for studying protein-ligand interactions. A 2023 study in ACS Chemical Biology utilized this compound to map the binding sites of a specific enzyme, providing valuable insights into the mechanism of action for potential drug candidates. This application highlights the versatility of CAS No. 2470279-22-0 in both drug discovery and fundamental research.

Emerging research also suggests that the cis configuration of CAS No. 2470279-22-0 may influence its interactions with cellular membranes. A 2023 paper in Bioorganic & Medicinal Chemistry reported that the cis ethynyl group enhances membrane permeability, allowing the compound to access intracellular targets more effectively. This property could be particularly beneficial for developing drugs targeting intracellular pathways involved in diseases such as neurodegeneration and metabolic disorders.

Overall, CAS No. 2470279-22-0 represents a promising scaffold for the development of novel therapeutics. Its unique structural features, including the rac-tert-butyl group, the N-(2R,3R)-2-ethynyloxolan-3-ylcarbamate core, and the cis configuration, make it a valuable candidate for further exploration in medicinal chemistry. Ongoing research is expected to uncover additional applications and optimize its potential as a drug candidate.